65195-55-3; 71751-41-2

Abamectin 100 microg/mL in Acetonitrile

• CAS RN:
• 65195-55-3; 71751-41-2

• Formula:
• C95H142O28

• InChI:
• InChI=1S/C48H72O14.C47H70O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38;1-24(2)41-27(5)16-17-46(61-41)22-33-19-32(60-46)15-14-26(4)42(25(3)12-11-13-31-23-54-44-39(48)28(6)18-34(45(50)57-33)47(31,44)51)58-38-21-36(53-10)43(30(8)56-38)59-37-20-35(52-9)40(49)29(7)55-37/h12-15,17-19,25-26,28,30-31,33-45,49-50,52H,11,16,20-24H2,1-10H3;11-14,16-18,24-25,27,29-30,32-44,48-49,51H,15,19-23H2,1-10H3/b13-12+,27-15+,32-14+;12-11+,26-14+,31-13+/t25-,26-,28-,30-,31-,33+,34-,35-,36-,37-,38-,39-,40+,41-,42-,43+,44-,45+,47+,48+;25-,27-,29-,30-,32+,33-,34-,35-,36-,37-,38-,39+,40-,41+,42-,43-,44+,46+,47+/m00/s1

• InChIKey:
• IBSREHMXUMOFBB-JFUDTMANSA-N

• Abamectin 100 microg/mL in Acetonitrile is a useful research compound. Its molecular formula is C95H142O28 and its molecular weight is 1732.153. The purity is usually 95%.

Abamectin

In Stock

• CAS RN:
• 71751-41-2

• Formula:
• C95H142O28

• InChI:
• InChI=1S/C48H72O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38/h12-15,17-19,25-26,28,30-31,33-45,49-50,52H,11,16,20-24H2,1-10H3/b13-12+,27-15+,32-14+/t25?,26-,28-,30-,31-,33+,34-,35-,36-,37-,38-,39?,40+,41-,42-,43+,44?,45+,47+,48+/m0/s1

• InChIKey:
• IBSREHMXUMOFBB-CVSKBELMSA-N

• Potent GABA-mimetic antihelmintic agent. Mixture of avermectin B1a and avermectin B1b (80:20 ratio). Shows GABA-mimetic effects in vivo similar to related macrocyclic lactone Ivermectin. Inhibits adenine nucleotide translocator and FoF1-ATPase. Inhibits mitochrondrial activity and reduces cellular respiration.
  Abamectin is a mixture of the natural macrocyclic lactones avermectin B1a and avermectin B1b. It has both insecticidal and anthelmintic actions and is used in both agriculture and veterinary medicine. Abamectin can inhibit nicotinic acetylcholine receptors of worms. It can also inhibit chikungunya virus (EC50 = 1.5 µM) and yellow fever virus.
  Abamectin belongs to the avermectin family. It is produced by the fermentation of Streptomyces avermitilis. Natural avermectin containing eight components with four major components namely A1a, A2a, B1a and B2a with the tota...

Avermectin B1A

In Stock

• CAS RN:
• 65195-55-3

• Formula:
• C48H72O14

• InChI:
• InChI=1S/C48H72O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38/h12-15,17-19,25-26,28,30-31,33-45,49-50,52H,11,16,20-24H2,1-10H3/b13-12+,27-15+,32-14+/t25-,26-,28-,30-,31-,33+,34-,35-,36-,37-,38-,39-,40+,41-,42-,43+,44-,45+,47+,48+/m0/s1

• InChIKey:
• RRZXIRBKKLTSOM-XPNPUAGNSA-N

• Avermectin B1a is a macrocyclic lactone disaccharide anthelmintic agent that binds to high and low affinity sites on the mammalian GABAA receptor. Binding to the high affinity site activates the receptor to increase chloride influx, while binding to the low affinity site blocks the channel. Avermectin B1a inhibits binding of the glycine receptor antagonist strychnine to membranes and the solubilized receptor from rat spinal cord (Kis = 1.3 and 3.6 µM, respectively). Formulations containing avermectin B1a (>80%) and avermectin B1b (~20%; ) are used in insecticides and veterinary anthelmintic formulas as abamectin.
  Avermectin B1a, a natural product derived from the soil actinomycete Streptomyces avermitilis, is an antiparasitic agent that paralyzes nematodes without causing hypercontraction or flaccid paralysis.